Cas no 2110009-99-7 (methyl 1-methyl-1H,4H-pyrrolo2,3-dimidazole-5-carboxylate)

• Product Name: methyl 1-methyl-1H,4H-pyrrolo2,3-dimidazole-5-carboxylate
• CAS No: 2110009-99-7
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• MDL: MFCD34562156
• CID: 5409149
• PubChem ID: 165588524
• Update Time: 2025-05-20

methyl 1-methyl-1H,4H-pyrrolo2,3-dimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,3-d]imidazole-5-carboxylic acid, 1,4-dihydro-1-methyl-, methyl ester
• methyl 1-methyl-1H,4H-pyrrolo2,3-dimidazole-5-carboxylate

• MDL： MFCD34562156
• Inchi： 1S/C8H9N3O2/c1-11-4-9-7-6(11)3-5(10-7)8(12)13-2/h3-4,10H,1-2H3
• InChI Key： SSRNBMUIXFSTET-UHFFFAOYSA-N
• SMILES： C1N(C)C2C=C(C(OC)=O)NC=2N=1

Additional information on methyl 1-methyl-1H,4H-pyrrolo2,3-dimidazole-5-carboxylate

Comprehensive Overview of Methyl 1-Methyl-1H,4H-Pyrrolo[2,3-d]Imidazole-5-Carboxylate (CAS No. 2110009-99-7)

The compound methyl 1-methyl-1H,4H-pyrrolo[2,3-d]imidazole-5-carboxylate (CAS No. 2110009-99-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused pyrrolo[2,3-d]imidazole core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The growing demand for novel heterocyclic scaffolds in medicinal chemistry has propelled interest in derivatives like this methyl carboxylate.

In recent years, the scientific community has focused on heterocyclic compounds due to their diverse biological activities. The pyrrolo-imidazole framework, as seen in methyl 1-methyl-1H,4H-pyrrolo[2,3-d]imidazole-5-carboxylate, is particularly noteworthy for its role in designing kinase inhibitors and antimicrobial agents. This aligns with current trends in addressing antibiotic resistance and cancer therapeutics. Searches for "pyrroloimidazole derivatives" and "CAS 2110009-99-7 applications" have surged, reflecting its relevance in cutting-edge research.

The synthetic versatility of methyl 1-methyl-1H,4H-pyrrolo[2,3-d]imidazole-5-carboxylate allows for functional group modifications, enabling the development of tailored molecules for specific applications. Its ester group offers a handle for further chemical transformations, making it a preferred starting material in combinatorial chemistry. Laboratories specializing in small molecule drug discovery often explore such building blocks to accelerate lead optimization. Queries like "synthesis of pyrrolo[2,3-d]imidazole esters" and "methyl carboxylate in medicinal chemistry" highlight its practical importance.

From an industrial perspective, CAS 2110009-99-7 is gaining traction as a reference standard in analytical chemistry. High-performance liquid chromatography (HPLC) and mass spectrometry methods frequently employ this compound for method development and validation. The precision required in quantifying trace impurities in APIs (Active Pharmaceutical Ingredients) has driven interest in reliable standards like this methylated pyrroloimidazole. Keywords such as "HPLC reference standards for heterocycles" and "CAS 2110009-99-7 purity analysis" are commonly searched in this context.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its handling requires standard laboratory safety protocols. The rise of green chemistry initiatives has spurred investigations into eco-friendly synthesis routes for methyl 1-methyl-1H,4H-pyrrolo[2,3-d]imidazole-5-carboxylate. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste, responding to searches like "sustainable synthesis of pyrroloimidazoles."

In conclusion, methyl 1-methyl-1H,4H-pyrrolo[2,3-d]imidazole-5-carboxylate (CAS No. 2110009-99-7) represents a versatile and scientifically significant compound. Its applications span drug development, analytical chemistry, and material science, aligning with global research priorities. As interest in nitrogen-containing heterocycles continues to grow, this compound will likely remain a focal point for innovation. For those exploring "bioactive pyrroloimidazole derivatives" or "advanced intermediates for drug synthesis," this molecule offers compelling opportunities.